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Compound of Interest

Compound Name: Cesium hydroxide monohydrate

Cat. No.: B079797

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core basic properties of
cesium hydroxide monohydrate (CsOH-Hz0). The information is curated for professionals in
research, scientific, and drug development fields, presenting quantitative data, detailed
experimental protocols, and visual representations of key processes.

Core Properties of Cesium Hydroxide Monohydrate

Cesium hydroxide monohydrate is a strong alkali metal hydroxide known for its potent
basicity and high reactivity. It typically appears as a colorless to yellowish crystalline solid that
is highly hygroscopic and deliquescent.[1][2] As the strongest of the alkali metal hydroxides, it
is a crucial reagent in various chemical syntheses and industrial applications.[3][4]

Physical and Chemical Properties

The fundamental physical and chemical properties of cesium hydroxide monohydrate are
summarized in the table below, providing a clear reference for laboratory and development
work.
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Property Value
Molecular Formula CsOH-H20
Molecular Weight 167.93 g/mol
Colorless to yellowish, crystalline, hygroscopic
Appearance ]
solid[1][2]
Melting Point 272 °C (522 °F) (decomposes)
Density 3.675 g/lcm?3

Solubility in Water

300 g/100 mL at 30 °C; Very soluble, with

significant heat evolution.[5]

pH

Strong alkaline reaction in solution.[1]

Vapor Pressure

~0 mmHg[1]

Highly reactive. Reacts with acids, glass, and

Reactivity . .
carbon dioxide from the air.[6]

Corrosivity Corrosive.[1]

CAS Number 35103-79-8

Safety and Handling

Cesium hydroxide monohydrate is a hazardous material that requires careful handling. It is

corrosive and can cause severe skin burns and eye damage. Ingestion or inhalation can lead

to significant tissue damage.
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Hazard Statement Precautionary Measures

Wear appropriate personal protective equipment
Corrosive (PPE), including gloves, goggles, and a lab

coat.

Avoid all direct contact with skin, eyes, and
Causes severe burns
mucous membranes.

Store in a tightly sealed container in a dry, well-

Hygroscopic ] ) ]
ventilated area, away from moisture and air.[6]
) Keep away from incompatible materials such as
Reactive .
acids, glass, and metals.[6]
Toxicity (Oral, Rat LD50) 570 mg/kg

Experimental Protocols

This section details the methodologies for determining the key properties of cesium hydroxide
monohydrate.

Determination of Melting Point

The melting point of cesium hydroxide monohydrate can be determined using a standard
capillary melting point apparatus.

Methodology:

e Asmall, dry sample of cesium hydroxide monohydrate is finely powdered.
e The powder is packed into a capillary tube to a height of 2-3 mm.

e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a steady rate of 1-2 °C per minute.

o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting range. Due to its nature, it is noted
that it decomposes at its melting point.
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Measurement of Solubility

The high solubility of cesium hydroxide monohydrate in water can be determined by
preparing a saturated solution at a specific temperature.

Methodology:

A known volume of deionized water is placed in a temperature-controlled vessel with a
stirrer.

e Cesium hydroxide monohydrate is added in small increments to the water while stirring
continuously.

» The addition is stopped when a small amount of undissolved solid remains, indicating a
saturated solution.

e The solution is allowed to equilibrate at the desired temperature for a set period.

e A known volume of the supernatant is carefully withdrawn, weighed, and then dried to a
constant weight to determine the mass of the dissolved solid.

The solubility is then calculated and expressed as grams of solute per 100 mL of solvent.

pH Measurement of an Aqueous Solution

The pH of a cesium hydroxide monohydrate solution is determined using a calibrated pH
meter.

Methodology:

e A solution of known concentration (e.g., 1% wi/v) of cesium hydroxide monohydrate in
deionized water is prepared.

e The pH meter is calibrated using standard buffer solutions (e.g., pH 7, 10, and 12).

e The calibrated pH electrode is rinsed with deionized water and then immersed in the cesium
hydroxide solution.
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e The solution is stirred gently to ensure homogeneity.

e The pH reading is allowed to stabilize before being recorded. Given its nature as a strong
base, the pH will be high.[1]

Corrosivity Testing

The corrosive nature of cesium hydroxide monohydrate can be evaluated using the
laboratory immersion corrosion testing of metals as outlined in ASTM G31.[7]

Methodology:

Metal coupons (e.g., of a specific steel or aluminum alloy) are prepared with a defined
surface area and finish, then weighed accurately.

» A solution of cesium hydroxide monohydrate of a specified concentration is prepared.

e The metal coupons are fully immersed in the solution for a predetermined period at a
constant temperature.

» After the exposure period, the coupons are removed, cleaned of any corrosion products
according to standard procedures, and re-weighed.

e The mass loss is used to calculate the corrosion rate.

Key Applications and Workflows

Cesium hydroxide monohydrate is a versatile compound with significant applications in
organic synthesis and polymer chemistry.

Synthesis of Cesium Salts

A primary application of cesium hydroxide is in the synthesis of various cesium salts through
neutralization reactions with acids.[4][8] For example, cesium formate, a high-density,
environmentally friendly fluid used in the oil and gas industry, is synthesized from cesium
hydroxide and formic acid.[9][10]

Experimental Workflow: Synthesis of Cesium Formate
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o Reaction Setup: A reaction vessel is charged with a known concentration of cesium
hydroxide solution.

» Acid Addition: Formic acid is slowly added to the cesium hydroxide solution with continuous
stirring. The reaction is exothermic, and cooling may be required to control the temperature.

o Neutralization: The addition of formic acid continues until the solution reaches a neutral or
slightly alkaline pH, which can be monitored with a pH meter.

 Purification: The resulting cesium formate solution may undergo further purification steps,
such as filtration, to remove any impurities.

o Concentration: The purified solution is then concentrated by evaporating the water to obtain
the desired concentration of cesium formate.

Cesium Hydroxide
Solution (CsOH) Exothermic
Reaction Vessel Reaction Purification Concentration > Cesium Formate
(Neutralization) (e.g., Filtration) "] (Evaporation) Solution (CsHCOO)

4

(HCOOH)

Click to download full resolution via product page

Workflow for the synthesis of cesium formate.

A fundamental chemical process underlying the synthesis of cesium salts is the neutralization
reaction between an acid and a base.
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General acid-base neutralization reaction.

Catalyst in Polymerization

Cesium hydroxide monohydrate serves as an effective initiator for the ring-opening
polymerization of oxiranes, leading to the formation of polyethers.[11]

Experimental Workflow: Ring-Opening Polymerization

« Initiator Preparation: Cesium hydroxide monohydrate is activated, often with a cation
complexing agent, in a suitable solvent like tetrahydrofuran (THF) within a reactor under an
inert atmosphere.

e Monomer Addition: The oxirane monomer (e.g., propylene oxide) is introduced into the
reactor containing the activated initiator.

» Polymerization: The reaction mixture is maintained at a specific temperature (e.g., room
temperature) to allow the polymerization to proceed.

o Termination: The polymerization is quenched after a desired time or monomer conversion is
achieved.
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¢ Product Isolation: The resulting polymer is isolated and purified, for instance, by precipitation
and washing.
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Workflow for ring-opening polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b079797?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium-hydroxide
https://www.osha.gov/chemicaldata/311
https://en.wikipedia.org/wiki/Caesium_hydroxide
https://nanokar.com/cesium-formate/
https://m.youtube.com/watch?v=pWnX6Nl6cuQ
https://www.sciencemadness.org/smwiki/index.php/Caesium_hydroxide
https://www.eurolab.net/en/sektorel/endustriyel-ekipman-testleri/astm-g31-metallerin-laboratuvar-daldirma-korozyon-testi/
https://patentimages.storage.googleapis.com/1a/14/e8/3ca2d0a5d8f452/EP1373141B1.pdf
https://glossary.slb.com/terms/c/cesium_formate
https://www.oilandgasonline.com/doc/cesium-formate-fluids-0001
https://www.researchgate.net/publication/346534274_Application_of_cesium_hydroxide_monohydrate_for_ring_opening_polymerization_of_monosubstituted_oxiranes_characterization_of_synthesized_polyether-diols
https://www.benchchem.com/product/b079797#cesium-hydroxide-monohydrate-basic-properties
https://www.benchchem.com/product/b079797#cesium-hydroxide-monohydrate-basic-properties
https://www.benchchem.com/product/b079797#cesium-hydroxide-monohydrate-basic-properties
https://www.benchchem.com/product/b079797#cesium-hydroxide-monohydrate-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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